Cas no 1376385-61-3 (2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide)

• Product Name: 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide
• CAS No: 1376385-61-3
• MF: C₁₂H₆Cl₂F₂N₂O
• MW: 303.091647624969
• CID: 5681463
• PubChem ID: 52804054
• Update Time: 2025-05-21

2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1376385-61-3
• EN300-26586394
• Z959813320
• AKOS034735475
• 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide

• Inchi： 1S/C12H6Cl2F2N2O/c13-9-5-4-6(11(14)18-9)12(19)17-8-3-1-2-7(15)10(8)16/h1-5H,(H,17,19)
• InChI Key： BMISPPHWNHAMAQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(NC1C=CC=C(C=1F)F)=O

Computed Properties

• Exact Mass: 301.9825245g/mol
• Monoisotopic Mass: 301.9825245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide

Introduction to 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide (CAS No. 1376385-61-3)

2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1376385-61-3, represents a structurally complex molecule with potential applications in the development of novel therapeutic agents. The presence of multiple halogen atoms and a pyridine core suggests a high degree of reactivity and versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide consists of a pyridine ring substituted at the 2 and 6 positions with chlorine atoms, while the nitrogen atom is connected to a phenyl ring that is further functionalized with fluorine atoms at the 2 and 3 positions. This arrangement creates a highly electron-deficient system, which can be exploited in various synthetic pathways and biological interactions. The compound’s dual halogenation at the pyridine ring enhances its potential as an intermediate in the synthesis of more complex molecules, particularly in the context of drug discovery.

In recent years, there has been growing interest in halogenated pyridines due to their role as key motifs in many biologically active compounds. The fluorinated aromatic ring in 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide contributes to its lipophilicity and metabolic stability, which are critical factors in drug design. Furthermore, the chlorine substituents at the 2 and 6 positions can serve as handles for further derivatization, allowing chemists to explore a wide range of structural variations. These features make the compound an attractive candidate for investigating novel pharmacophores and mechanisms of action.

Current research in the field of medicinal chemistry has highlighted the importance of 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide as a versatile building block for the development of small-molecule drugs. Studies have demonstrated its potential in modulating various biological pathways by serving as a precursor for more complex scaffolds. For instance, researchers have explored its utility in designing inhibitors targeting enzymes involved in inflammatory responses and cancer progression. The compound’s ability to engage with biological targets through multiple interactions makes it a promising candidate for further investigation.

The synthesis of 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide involves multi-step organic transformations that highlight the compound’s synthetic accessibility. The process typically begins with the functionalization of a pyridine precursor followed by halogenation and subsequent carboxylation reactions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for downstream applications. These synthetic strategies underscore the compound’s feasibility as an industrial-scale intermediate for pharmaceutical production.

Beyond its synthetic significance, 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide has been studied for its potential pharmacological effects. Preliminary biological assays have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For example, modifications to the phenyl ring have led to compounds with enhanced binding affinity to target proteins involved in metabolic disorders. These findings suggest that further optimization could yield lead compounds with therapeutic potential.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. The presence of fluorine atoms in 2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide not only influences its physicochemical properties but also enhances its bioavailability and metabolic stability. Fluorine substitution is well-known for its ability to modulate drug efficacy by affecting binding interactions at the molecular level. As such, this compound represents an important example of how structural features can be leveraged to improve drug-like properties.

In conclusion,2,6-dichloro-N-(2,3-difluorophenyl)pyridine-3-carboxamide (CAS No. 1376385-61-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its applications in drug discovery, highlighting its importance as a building block for future generations of medicines.